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Compound of Interest

Compound Name: Glyphosate isopropylammonium

Cat. No.: B15580403

This guide provides a detailed comparison of two common salt formulations of the broad-
spectrum herbicide glyphosate: isopropylammonium (IPA) salt and diammonium (DA) salt.
Intended for researchers, scientists, and professionals in drug and herbicide development, this
document synthesizes experimental data on their physicochemical properties and herbicidal
efficacy, offering a foundation for informed formulation and research decisions.

Physicochemical Properties: A Tabular Comparison

The selection of a salt form for glyphosate is primarily driven by the need to enhance solubility
and stability for formulation purposes.[1] While the herbicidal action is attributed to the
glyphosate acid molecule itself, the salt cation can influence the physical and chemical
characteristics of the formulated product.[2][3]
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Glyphosate
. Glyphosate Glyphosate (Parent
Property Isopropylammoniu . . .
Diammonium Salt Acid)
m Salt
Molecular Weight 228.2 g/mol [4] 203.13 g/mol [5] 169.1 g/mol [4]
White crystalline ) ) White crystalline
Appearance Crystalline Solid[8]
powder[6][7] powder[6]
Very soluble; ) )
N Highly soluble in 10,100 - 12,000 mg/L
Water Solubility 1,050,000 mg/L (at
water[8] (at 20-25°C)[4][6]
25°C, pH 4.3)[4][9]
Log Kow (Octanol-
Water Partition -5.4[9] No data available -2.8 to < -3.4[4][6]
Coefficient)
Acid Equivalent (AE) ]
~74%[10][11] No data available 100%

of Salt

Note: The acid equivalent (AE) represents the theoretical yield of the parent glyphosate acid
from its salt form.[10] This value is crucial for comparing the concentration of the active
herbicidal component in different formulations.[3][12]

Comparative Efficacy and Performance

The ultimate measure of a herbicide formulation is its biological efficacy. Studies comparing
glyphosate IPA and DA salts have explored differences in absorption, translocation, and overall
weed control. However, results indicate that the choice of salt may be less critical than other
factors, such as the presence of adjuvants and environmental conditions.[2][13]

Research has shown that differences in weed control between various glyphosate salt
formulations are often inconsistent, and no single salt has been proven definitively superior
across all conditions.[2][14] In some greenhouse studies comparing isopropylamine,
diammonium, and potassium salts of glyphosate, no significant differences in the control of
various weed species were observed.[15][16]
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However, some studies have noted subtle differences. For instance, one study observed that
initial glyphosate absorption in common waterhemp was higher with IPA formulations compared
to a DA formulation within the first two hours.[13] Conversely, in pitted morning glory, higher
foliar absorption was seen with the DA formulation six hours after treatment, and translocation
to the roots was 27% higher with the DA salt compared to the IPA salt 74 hours after treatment.
[13][17]

It is widely recognized that "inert" ingredients, particularly surfactants and adjuvants included in
the formulation, have a more significant impact on performance than the specific salt used.[12]
These additives improve the spray solution's properties, such as spreading and penetration of
the leaf cuticle, which enhances herbicide uptake.[18][19] Furthermore, water quality,
specifically the presence of hard water cations like calcium (Ca?*) and magnesium (Mg?*), can
antagonize glyphosate activity.[12] Adding ammonium sulfate (AMS) to the spray tank can
mitigate this effect by preventing these cations from binding to the glyphosate molecule.[3][20]

Mechanism of Action: The Shikimate Pathway

Regardless of the salt formulation, glyphosate's mode of action is the inhibition of the 5-
enolpyruvylshikimate-3-phosphate synthase (EPSPS) enzyme.[6][21] This enzyme is a key
component of the shikimate pathway, which is essential for the biosynthesis of aromatic amino
acids (phenylalanine, tyrosine, and tryptophan) in plants and microorganisms.[22] Animals lack
this pathway, which is the basis for glyphosate's selective toxicity.[21][22] By blocking the
EPSPS enzyme, glyphosate causes a buildup of shikimate in plant tissues and starves the
plant of essential amino acids required for protein synthesis and growth, ultimately leading to
plant death.[6][23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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